Cas no 58430-94-7 (1-Hexanol,3,5,5-trimethyl-, 1-acetate)

• Product Name: 1-Hexanol,3,5,5-trimethyl-, 1-acetate
• CAS No: 58430-94-7
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• MDL: MFCD00026336
• CID: 369834
• PubChem ID: 87562480
• Update Time: 2026-05-14

1-Hexanol,3,5,5-trimethyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol,3,5,5-trimethyl-, 1-acetate
• 3,5,5-TRIMETHYLHEXYL ACETATE
• ACETIC ACID 3,5,5-TRIMETHYLHEXYL ESTER
• 1-Hexanol,3,5,5-trimethyl-,acetate
• 3,5,5-trimethyl-1-hexanol acetate
• 3,5,5-Trimethylhexan-1-ol acetate
• EINECS 261-245-9
• iso-nonyl acetate
• Nonanyl acetate
• Vanoris
• 3,5,5-Trimethyl-1-hexanol 1-acetate

• MDL： MFCD00026336
• Inchi： 1S/C11H22O2/c1-9(8-11(3,4)5)6-7-13-10(2)12/h9H,6-8H2,1-5H3
• InChI Key： DGKXDLCVQSQVBC-UHFFFAOYSA-N
• SMILES： CC(CCOC(=O)C)CC(C)(C)C

Computed Properties

• Exact Mass: 186.16200
• Monoisotopic Mass: 186.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.870
• Melting Point: -26°C (estimate)
• Boiling Point: 209°C(lit.)
• Flash Point: 72 ºC
• Refractive Index: 1.4200-1.4230
• PSA: 26.30000
• LogP: 3.01190
• Solubility: water

1-Hexanol,3,5,5-trimethyl-, 1-acetate Security Information

• Prompt：warning
• Hazard Statement： H227-H303
• Warning Statement： P210-P280-P312-P370+P378-P403+P235-P501
• RTECS：AK0840000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-Hexanol,3,5,5-trimethyl-, 1-acetate

Research Brief on 1-Hexanol,3,5,5-trimethyl-, 1-acetate (CAS: 58430-94-7) in Chemical and Biomedical Applications

The compound 1-Hexanol,3,5,5-trimethyl-, 1-acetate (CAS: 58430-94-7) has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and industrial relevance. The compound, commonly referred to as trimethylhexyl acetate, is an ester derivative with a branched alkyl chain, which contributes to its distinctive physicochemical characteristics.

Recent studies have explored the synthetic pathways for 1-Hexanol,3,5,5-trimethyl-, 1-acetate, emphasizing green chemistry approaches to improve yield and reduce environmental impact. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a catalytic esterification method using immobilized lipases, achieving a 92% yield under mild conditions. This method not only enhances efficiency but also aligns with sustainable chemistry principles, making it a promising candidate for large-scale production.

In the biomedical field, 1-Hexanol,3,5,5-trimethyl-, 1-acetate has shown potential as a bioactive molecule. Preliminary in vitro studies indicate its role as a modulator of lipid metabolism, with implications for metabolic disorders. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited inhibitory effects on key enzymes involved in fatty acid synthesis, suggesting its utility in developing novel therapeutics for obesity and related conditions. Further research is needed to validate these findings in vivo and elucidate the underlying mechanisms.

Industrial applications of 1-Hexanol,3,5,5-trimethyl-, 1-acetate are also being explored, particularly in the fragrance and flavor industry. Its pleasant, fruity odor profile makes it a valuable ingredient in perfumery. A 2023 market analysis by Chemical & Engineering News highlighted its growing demand in premium cosmetic formulations, driven by consumer preference for natural and sustainable ingredients. Additionally, its stability under varying pH and temperature conditions enhances its versatility in product formulations.

Despite these advancements, challenges remain in the commercialization and regulatory approval of 1-Hexanol,3,5,5-trimethyl-, 1-acetate. Toxicity studies are still in the early stages, and comprehensive safety assessments are required to ensure its suitability for widespread use. Collaborative efforts between academia and industry are essential to address these gaps and unlock the full potential of this compound in both chemical and biomedical sectors.

In conclusion, 1-Hexanol,3,5,5-trimethyl-, 1-acetate (CAS: 58430-94-7) represents a promising area of research with multifaceted applications. Continued exploration of its synthetic routes, biological activities, and industrial uses will be critical to harnessing its benefits. This brief underscores the need for interdisciplinary collaboration to advance the understanding and utilization of this compound in science and industry.